Cas no 5985-43-3 (Arsonic acid,(4-hydroxy-3-nitrophenyl)-, trisodium salt (9CI))
5985-43-3 structure
Product Name:Arsonic acid,(4-hydroxy-3-nitrophenyl)-, trisodium salt (9CI)
CAS No:5985-43-3
MF:C20H19N3O4
MW:365.382564783096
CID:379556
PubChem ID:5202440
Update Time:2025-04-19
Arsonic acid,(4-hydroxy-3-nitrophenyl)-, trisodium salt (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Arsonic acid,(4-hydroxy-3-nitrophenyl)-, trisodium salt (9CI)
- N-(1,3-benzodioxol-5-ylmethyl)-5-(3-methoxyphenyl)-2-methylpyrazole-3-carboxamide
- N-(benzo[d][1,3]dioxol-5-ylmethyl)-3-(3-methoxyphenyl)-1-methyl-1H-pyrazole-5-carboxamide
- F5882-6118
- 5985-43-3
- DTXSID80409613
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- Inchi: 1S/C20H19N3O4/c1-23-17(10-16(22-23)14-4-3-5-15(9-14)25-2)20(24)21-11-13-6-7-18-19(8-13)27-12-26-18/h3-10H,11-12H2,1-2H3,(H,21,24)
- InChI Key: WRQRMBVYQSZISW-UHFFFAOYSA-N
- SMILES: O1COC2=CC=C(C=C12)CNC(C1=CC(C2C=CC=C(C=2)OC)=NN1C)=O
Computed Properties
- Exact Mass: 365.13767
- Monoisotopic Mass: 365.137556
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 5
- Complexity: 520
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.6
- XLogP3: 2.8
Experimental Properties
- Density: 1.32
- Boiling Point: 592.6°C at 760 mmHg
- Flash Point: 312.2°C
- Refractive Index: 1.639
- PSA: 74.61
Arsonic acid,(4-hydroxy-3-nitrophenyl)-, trisodium salt (9CI) Related Literature
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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5. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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